Methyl 2-[6-bromo-2-(2-fluorobenzoyl)imino-1,3-benzothiazol-3-yl]acetate

• IUPAC Name: methyl 2-[6-bromo-2-(2-fluorobenzoyl)imino-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C17H12BrFN2O3S/c1-24-15(22)9-21-13-7-6-10(18)8-14(13)25-17(21)20-16(23)11-4-2-3-5-12(11)19/h2-8H,9H2,1H3
• InChI Key: LVKSAZVSOAONFU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C2=C(C=C(C=C2)Br)SC1=NC(=O)C3=CC=CC=C3F
• Molecular Formula: C17H12BrFN2O3S
• Molecular Weight: 423.3 g/mol

Description

Methyl 2-[6-bromo-2-(2-fluorobenzoyl)imino-1,3-benzothiazol-3-yl]acetate, also known as MBF, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This molecule belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities.

Scientific Research Applications

Synthesis and Characterization

Research efforts have been directed towards synthesizing benzothiazole derivatives and exploring their structural and electronic properties. For instance, the synthesis of new blue light-emitting 3-(1,3-benzothiazol/benzoxazol-2-yl)-2H-chromen-2-ones has been reported, highlighting the influence of various substituents on their fluorescence efficiency, especially emission wavelength, which is crucial for applications in optoelectronics and fluorescence-based sensing technologies (Mahadevan et al., 2014).

Fluorescence Study and Materials Science Applications

The fluorescence properties of benzothiazole derivatives have been extensively studied, revealing that these compounds can emit blue light in the region between 450 to 495 nm. This characteristic makes them suitable for use as fluorophores in advanced material science applications, such as the development of new types of organic light-emitting diodes (OLEDs) and fluorescence-based sensors (Mahadevan et al., 2014).

Biological Activities

Several studies have been conducted to explore the biological activities of benzothiazole derivatives, including their antimicrobial and antiviral potentials. Functionalized 2-Hydrazinobenzothiazole derivatives have been synthesized and assessed for their antimicrobial and antiviral activities, showcasing the potential of these compounds in developing new therapeutic agents (Badahdah et al., 2015).

Photovoltaic Efficiency and Ligand-Protein Interactions

Research into the photophysical and photochemical properties of benzothiazole derivatives has provided insights into their potential application in dye-sensitized solar cells (DSSCs). Studies involving spectroscopic and quantum mechanical analyses have highlighted their good light harvesting efficiency and favorable electron injection properties, making them promising candidates for enhancing the efficiency of photovoltaic devices (Mary et al., 2020).